molecular formula C4H8N4O B8678600 1-Cyanoethyl-semicarbazide

1-Cyanoethyl-semicarbazide

Cat. No.: B8678600
M. Wt: 128.13 g/mol
InChI Key: ZWBGMHQFPHRDEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyanoethyl-semicarbazide is a useful research compound. Its molecular formula is C4H8N4O and its molecular weight is 128.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H8N4O

Molecular Weight

128.13 g/mol

IUPAC Name

(1-cyanoethylamino)urea

InChI

InChI=1S/C4H8N4O/c1-3(2-5)7-8-4(6)9/h3,7H,1H3,(H3,6,8,9)

InChI Key

ZWBGMHQFPHRDEI-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)NNC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1672 g of semicarbazide hydrochloride is dissolved in 2 liters of water, and neutralised, with cooling, with 600 g of sodium hydroxide in 1 liter of water. After the addition dropwise of 795 g of acrylonitrile, the mixture is heated for 7 hours at 80° C. and then allowed to stand for 4 hours at 0° C.; the precipitated crystalline product is subsequently filtered off, and dried under vacuum. There is obtained 1152 g of white product having a melting point of 125°-128° C.
Quantity
1672 g
Type
reactant
Reaction Step One
Name
Quantity
2 L
Type
solvent
Reaction Step One
Quantity
600 g
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Two
Quantity
795 g
Type
reactant
Reaction Step Three

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